1-(3-chlorophenyl)-4-[2-hydroxy-4-(methylthio)butanoyl]-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar piperazine derivatives often involves multiple steps including alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. For instance, the synthesis of 1-(2,3-dichlorophenyl)piperazine, a related compound, is achieved through a sequence of these reactions starting from 2,6-dichloro-nitrobenzene and piperazine, yielding a total of 48.2% (Quan, 2006). Similarly, Mai (2005) synthesized 1-(3-chlorophenyl) piperazine from 3-chloroaniline and bis-(2-chloroethyl) amine hydrochloride, achieving an overall yield of 45.7% (Mai, 2005).
Molecular Structure Analysis
Molecular structure analysis of piperazine derivatives is typically conducted using spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy. The structure of similar compounds, like 1-(2,3-dichlorophenyl)piperazine, is confirmed through these techniques, providing detailed insights into their molecular frameworks (Quan, 2006).
Scientific Research Applications
Synthesis and Pharmaceutical Intermediates
Piperazine derivatives are synthesized for various pharmaceutical applications, serving as intermediates in the production of drugs. For example, the synthesis process of 1-(2,3-dichlorophenyl)piperazine, a related compound, involves alkylation, acidulation, reduction of the nitro group, diazotization, substitution, and hydrolysis, yielding a total of 48.2% (Quan, 2006). Such detailed synthesis methods highlight the complex chemistry involved in developing piperazine-based pharmaceutical intermediates.
Antimicrobial and Antifungal Activities
Research into piperazine derivatives has shown promising antimicrobial and antifungal properties. A study on 1,2,4-triazole derivatives bearing piperazine amide moiety revealed significant antiproliferative effects against breast cancer cells, comparing favorably with cisplatin, a known anticancer drug (Yurttaş et al., 2014). Another study synthesized pyridine derivatives incorporating piperazine, which demonstrated variable and modest antimicrobial activity against several bacteria and fungi strains (Patel et al., 2011).
Anticonvulsant and Antitumor Activities
Piperazine derivatives have also been explored for their potential in treating neurological conditions and cancer. The synthesis of 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives and their evaluation for anticonvulsant activity provided insights into their therapeutic potential in epilepsy management (Aytemi̇r et al., 2004). Additionally, compounds with a piperazine base have shown excellent in vitro and in vivo anticancer activity with low toxicity, highlighting their potential in anticancer drug development (Jiang et al., 2007).
properties
IUPAC Name |
1-(3-chlorophenyl)-4-(2-hydroxy-4-methylsulfanylbutanoyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3S/c1-22-8-5-13(19)15(21)17-6-7-18(14(20)10-17)12-4-2-3-11(16)9-12/h2-4,9,13,19H,5-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SODYDJYFHFQIDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(C(=O)N1CCN(C(=O)C1)C2=CC(=CC=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chlorophenyl)-4-[2-hydroxy-4-(methylthio)butanoyl]-2-piperazinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.